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For Researchers, Scientists, and Drug Development Professionals

Introduction

4,7-Dihydroxycoumarin is a naturally occurring phenolic compound belonging to the coumarin
family, a class of benzopyrones widely distributed in the plant kingdom.[1] This molecule, also
known as 4,7-dihydroxy-2H-chromen-2-one, has garnered significant interest in the scientific
community due to its versatile biological activities.[2][3] It serves as a crucial scaffold in
medicinal chemistry for the synthesis of derivatives with a wide range of pharmacological
properties, including anticoagulant, antioxidant, anti-inflammatory, and anticancer effects.[3][4]
[5] Understanding the fundamental physicochemical properties of 4,7-dihydroxycoumarin is
paramount for its application in drug design, formulation development, and as a fluorescent
probe in analytical chemistry.[3] This guide provides a comprehensive overview of its core
physicochemical characteristics, experimental protocols for their determination, and insights
into its biological significance.

Physicochemical Properties of 4,7-
Dihydroxycoumarin

The physicochemical properties of 4,7-dihydroxycoumarin are summarized in the table below.
These parameters are critical for predicting its behavior in biological systems and for designing
experimental studies.
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Property Value Reference(s)
IUPAC Name 4,7-dihydroxychromen-2-one [2]
Chemical Formula CoHeOa4 [2][3]
Molecular Weight 178.14 g/mol [2][3]
Solid; Light yellow to yellow to
Appearance ) [2][3]
orange crystalline powder
Melting Point 263 - 282 °C (decomposes) [2][3]
Soluble in DMSO (60 mg/mL),
Solubility THF, and DMF; Sparingly [1][6]

soluble in aqueous buffers

logP (XLogP3-AA)

0.9

[2]

pKa

Not experimentally determined

for the parent compound.

Hydrogen Bond Donors

2

[2]

Hydrogen Bond Acceptors

4

[2]

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research. Below are outlines of standard experimental protocols relevant to 4,7-

dihydroxycoumarin.

Synthesis of 4,7-Dihydroxycoumarin

A common method for the synthesis of 4-hydroxycoumarins is the von Pechmann

condensation. For 4,7-dihydroxycoumarin, a typical synthesis involves the reaction of a

phenol with a 3-ketoester in the presence of an acid catalyst. A more specific approach for 4,7-

dihydroxycoumarin involves the reaction of resorcinol with malonic acid or its derivatives.

Workflow for a plausible synthesis route:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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